Cas no 1007478-52-5 (Bromocresol Blue Sodium Salt)

• Product Name: Bromocresol Blue Sodium Salt
• CAS No: 1007478-52-5
• MF: C₂₁H₁₃Br₄NaO₅S
• MW: 719.995692968369
• CID: 2952943
• Update Time: 2023-08-09

Bromocresol Blue Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Bromocresol Green Sodium Salt
• DSSTox_CID_24704
• DSSTox_RID_80409
• Bromocresol Blue Sodium Salt
• DSSTox_GSID_44704
• Tox21_301436
• S0041

• Inchi： 1S/C21H14Br4O5S.Na/c1-9-12(7-14(22)20(26)18(9)24)17(11-5-3-4-6-16(11)31(28,29)30)13-8-15(23)21(27)19(25)10(13)2;/h3-8,26H,1-2H3,(H,28,29,30);/q;+1/p-1/b17-13-;
• InChI Key： PZBRPDUUWGYUTE-VSORCOHTSA-M
• SMILES： BrC1=C(C(=CC(=C1C)/C(=C1/C=C(C(C(=C/1C)Br)=O)Br)/C1C=CC=CC=1S(=O)(=O)[O-])Br)O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 956
• Topological Polar Surface Area: 103